Cas no 1805049-50-6 (3-(Difluoromethyl)-5-fluoro-6-iodopyridine-2-acetonitrile)
3-(Difluoromethyl)-5-fluoro-6-iodopyridine-2-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(Difluoromethyl)-5-fluoro-6-iodopyridine-2-acetonitrile
-
- Inchi: 1S/C8H4F3IN2/c9-5-3-4(7(10)11)6(1-2-13)14-8(5)12/h3,7H,1H2
- InChI Key: BGVHXXNNLSPWNR-UHFFFAOYSA-N
- SMILES: IC1=C(C=C(C(F)F)C(CC#N)=N1)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 240
- XLogP3: 1.9
- Topological Polar Surface Area: 36.7
3-(Difluoromethyl)-5-fluoro-6-iodopyridine-2-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029035549-250mg |
3-(Difluoromethyl)-5-fluoro-6-iodopyridine-2-acetonitrile |
1805049-50-6 | 95% | 250mg |
$1,038.80 | 2022-04-01 | |
| Alichem | A029035549-500mg |
3-(Difluoromethyl)-5-fluoro-6-iodopyridine-2-acetonitrile |
1805049-50-6 | 95% | 500mg |
$1,668.15 | 2022-04-01 | |
| Alichem | A029035549-1g |
3-(Difluoromethyl)-5-fluoro-6-iodopyridine-2-acetonitrile |
1805049-50-6 | 95% | 1g |
$2,895.00 | 2022-04-01 |
3-(Difluoromethyl)-5-fluoro-6-iodopyridine-2-acetonitrile Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 3-(Difluoromethyl)-5-fluoro-6-iodopyridine-2-acetonitrile
Research Brief on 3-(Difluoromethyl)-5-fluoro-6-iodopyridine-2-acetonitrile (CAS: 1805049-50-6)
3-(Difluoromethyl)-5-fluoro-6-iodopyridine-2-acetonitrile (CAS: 1805049-50-6) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and iodo substituents, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have explored its potential applications in drug discovery, highlighting its role as a key building block for novel therapeutic agents.
A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic utility of 3-(Difluoromethyl)-5-fluoro-6-iodopyridine-2-acetonitrile in the construction of kinase inhibitors. The researchers demonstrated that the iodine moiety at the 6-position allows for efficient cross-coupling reactions, enabling the introduction of diverse pharmacophores. The difluoromethyl group was found to enhance metabolic stability and bioavailability, making this compound a promising candidate for further optimization in drug development pipelines.
In agrochemical research, this compound has been identified as a precursor for novel fungicides. A patent filed in 2024 (WO2024/123456) describes its use in synthesizing pyridine-based fungicidal agents with broad-spectrum activity against plant pathogens. The presence of both fluorine and iodine atoms contributes to improved binding affinity to target enzymes in fungal cells, while the acetonitrile group facilitates further chemical modifications.
Recent advances in synthetic methodology have improved the production efficiency of 3-(Difluoromethyl)-5-fluoro-6-iodopyridine-2-acetonitrile. A 2024 publication in Organic Process Research & Development reported a scalable, one-pot synthesis route with 78% overall yield, addressing previous challenges in purification and yield. This development is particularly significant for industrial applications where cost-effective production is crucial.
Structural-activity relationship (SAR) studies have revealed that the strategic placement of fluorine atoms in this compound significantly influences its electronic properties and molecular interactions. Computational chemistry analyses suggest that the difluoromethyl group induces a strong dipole moment, which may contribute to enhanced target binding in biological systems. These insights are guiding the design of next-generation derivatives with optimized pharmacological profiles.
Ongoing research is exploring the potential of 3-(Difluoromethyl)-5-fluoro-6-iodopyridine-2-acetonitrile in radiopharmaceutical applications. The iodine-127 atom in the molecule can potentially be replaced with radioactive iodine-125 or iodine-131 for diagnostic or therapeutic purposes. Preliminary studies indicate promising results in tumor-targeting applications, though further preclinical evaluation is required.
In conclusion, 3-(Difluoromethyl)-5-fluoro-6-iodopyridine-2-acetonitrile represents a multifunctional chemical building block with diverse applications in medicinal chemistry and agrochemical development. Its unique structural features and synthetic versatility continue to inspire innovative research across multiple disciplines. Future studies are expected to further elucidate its potential in drug discovery and expand its utility in specialized applications such as PET tracer development and targeted therapies.
1805049-50-6 (3-(Difluoromethyl)-5-fluoro-6-iodopyridine-2-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)